Cas no 7605-30-3 (Ethyl 2-(phenylsulfonyl)acetate)

• Product Name: Ethyl 2-(phenylsulfonyl)acetate
• CAS No: 7605-30-3
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• MDL: MFCD00025041
• CID: 47593
• PubChem ID: 82078
• Update Time: 2025-05-24

Ethyl 2-(phenylsulfonyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(phenylsulfonyl)acetate
• Ethyl Phenylsulfonylacetate
• Ethyl (Phenylsulfonyl)acetate
• ethyl 2-(benzenesulfonyl)acetate
• Phenylsulfonylacetic Acid Ethyl Ester
• Ethyl (phenylsulphonyl)acetate
• C10H12O4S
• ethyl 2-(phenylsulphonyl)acetate
• ethyl2-(phenylsulphonyl)acetate
• EthylPhenylsulfonylacetate
• ethyl benzenesulfonylacetate
• ethyl 2-phenylsulfonylacetate
• MLS000541446
• phenyl carbethoxymethyl sulfone
• ethyl alpha-phenylsulf
• CS-0151564
• J-520651
• EN300-1600332
• AMY24818
• P1306
• NCGC00246575-01
• ethyl alpha-phenylsulfonylacetate
• NJBWORPRIRNTLH-UHFFFAOYSA-N
• HMS2338D12
• SMR000126304
• FT-0636534
• MFCD00025041
• A9652
• ETHYL2-AMINO-5-PHENYL-4-THIAZOLECARBOXYLATE
• SCHEMBL2024141
• 7605-30-3
• NS00037753
• EINECS 231-516-6
• CHEMBL1585295
• AF-731/00081030
• DTXSID50226950
• SY051006
• ethyl (benzenesulfonyl)acetate
• AKOS005076797
• 10X-0939
• Ethyl (benzenesulphonyl)acetate
• STL225144
• DB-015519
• 231-516-6
• DTXCID80149441
• HAA60530

• MDL： MFCD00025041
• Inchi： 1S/C10H12O4S/c1-2-14-10(11)8-15(12,13)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： NJBWORPRIRNTLH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 228.04600
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 68.8

Experimental Properties

• Color/Form: Not available
• Melting Point: 43.0 to 46.0 deg-C
• PSA: 68.82000
• LogP: 2.10420
• Solubility: Not available

Ethyl 2-(phenylsulfonyl)acetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-(phenylsulfonyl)acetate

Ethyl 2-(Phenylsulfonyl)acetate (CAS No. 7605-30-3): An Overview of Its Synthesis, Properties, and Applications

Ethyl 2-(phenylsulfonyl)acetate (CAS No. 7605-30-3) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its ester functional group and a phenylsulfonyl moiety, which contribute to its reactivity and stability. In this article, we will delve into the synthesis, properties, and applications of ethyl 2-(phenylsulfonyl)acetate, highlighting the latest research findings and its significance in the scientific community.

The synthesis of ethyl 2-(phenylsulfonyl)acetate can be achieved through several routes, each with its own advantages and limitations. One of the most common methods involves the reaction of ethyl chloroacetate with phenyl sulfinic acid in the presence of a base such as sodium hydroxide. This reaction proceeds via a nucleophilic substitution mechanism, where the chloride ion is replaced by the phenyl sulfinic acid anion. The resulting intermediate is then oxidized to form the desired ethyl 2-(phenylsulfonyl)acetate. Another approach involves the reaction of ethyl acrylate with phenyl sulfinic acid in the presence of a catalyst, such as palladium on carbon. This method offers higher yields and better selectivity, making it suitable for large-scale production.

The physical and chemical properties of ethyl 2-(phenylsulfonyl)acetate are crucial for understanding its behavior in various reactions and applications. This compound is a colorless liquid with a molecular weight of 214.26 g/mol. It has a boiling point of approximately 180°C at atmospheric pressure and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The presence of the ester group makes it susceptible to hydrolysis under acidic or basic conditions, while the phenylsulfonyl moiety imparts additional stability and reactivity to the molecule.

In terms of its reactivity, ethyl 2-(phenylsulfonyl)acetate has been extensively studied for its use as a building block in organic synthesis. The phenyl sulfonyl group can act as a directing group in various coupling reactions, facilitating the formation of complex molecules with high regio- and stereo-selectivity. For example, recent research has shown that ethyl 2-(phenylsulfonyl)acetate can be used as a starting material for the synthesis of biologically active compounds, such as anti-inflammatory agents and anticancer drugs. The phenyl sulfonyl group can also be converted to other functional groups through selective transformations, expanding its utility in synthetic chemistry.

One of the most promising applications of ethyl 2-(phenylsulfonyl)acetate is in the pharmaceutical industry. Its ability to serve as a precursor for the synthesis of bioactive molecules has led to its use in drug discovery and development. For instance, studies have demonstrated that derivatives of ethyl 2-(phenylsulfonyl)acetate exhibit potent inhibitory activity against various enzymes involved in disease pathways. These findings have paved the way for further exploration of this compound as a potential therapeutic agent.

Beyond pharmaceutical applications, ethyl 2-(phenylsulfonyl)acetate has also found use in materials science. Its unique combination of ester and phenyl sulfonyl functionalities makes it suitable for the preparation of functional polymers with tailored properties. Recent research has focused on developing new polymer architectures using ethyl 2-(phenylsulfonyl)acetate as a monomer or comonomer. These polymers have shown promise in applications such as drug delivery systems, coatings, and adhesives.

In conclusion, ethyl 2-(phenylsulfonyl)acetate (CAS No. 7605-30-3) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new properties and applications, ethyl 2-(phenylsulfonyl)acetate is likely to remain an important compound in the scientific community for years to come.